![molecular formula C6H5N3O2S B2444992 2-Methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid CAS No. 96356-06-8](/img/structure/B2444992.png)
2-Methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid
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Overview
Description
2-Methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid (MTDCA) is an organic compound that belongs to the class of imidazo[2,1-b][1,3,4]thiadiazole derivatives. It is a colorless and water-soluble compound with a CAS Number of 1038361-67-9 . It has a wide range of applications in the fields of chemistry, biochemistry, and pharmaceuticals.
Synthesis Analysis
The synthesis of this compound and its derivatives has been studied in various research. One study focused on the synthesis of a series of derivatives by reacting 2-amino-1,3,4-thiadiazoles with various compounds. Another study reported the synthesis of 6-aryl-2-(6-fluoro-3,4-dihydro-2H-1-benzopyran-2-yl)imidazo[2,1-b][1,3,4]thiadiazoles through a two-step procedure .Molecular Structure Analysis
The molecular weight of this compound is 182.2 . The InChI Code is 1S/C7H6N2O2S/c1-4-2-9-3-5(6(10)11)8-7(9)12-4/h2-3H,1H3,(H,10,11) .Physical And Chemical Properties Analysis
This compound is a colorless and water-soluble compound. Its molecular weight is 182.2 .Scientific Research Applications
Synthesis and Chemical Properties
- 2-Methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid and its derivatives have been synthesized and studied for various applications. One study focused on the synthesis of a series of derivatives by reacting 2-amino-1,3,4-thiadiazoles with various compounds, revealing potential as anti-inflammatory, analgesic, antipyretic, and ulcerogenic agents (Abignente et al., 1985).
Biological Activities
- The compound's derivatives have been evaluated for anti-inflammatory, analgesic, and antipyretic activities, as well as their potential ulcerogenic properties, showing significant outcomes in these fields (Abignente et al., 1985).
- A related study synthesized a series of thiadiazole-containing 1,2,4-triazolo[3,4-b][1,3,4]-thiadiazoles and found them to have potential fungicidal activity. This highlights the compound's relevance in developing new agrochemicals (Fan et al., 2010).
Pharmaceutical Research
- In pharmaceutical research, derivatives of this compound have been synthesized and evaluated for their potential as angiotensin II receptor antagonists, showing promising results in this area (Kohara et al., 1996).
- Another study focused on the synthesis and antibacterial activities of novel imidazo[2,1-b]-1,3,4-thiadiazoles, indicating their efficacy against various microorganisms, which could be crucial for developing new antibacterial agents (Atta et al., 2011).
Antitubercular and Antimicrobial Potential
- Imidazo[2,1-b][1,3,4]thiadiazole derivatives have also been investigated for their antitubercular activity, with several compounds showing potent effects against Mycobacterium tuberculosis (Ramprasad et al., 2016).
- The compound's derivatives have demonstrated significant antibacterial activity against various pathogens, such as Escherichia coli and Staphylococcus aureus, suggesting their potential as novel antibacterial agents (Gadad et al., 2000).
Mechanism of Action
Target of Action
It’s known that this compound belongs to the class of imidazo[2,1-b][1,3,4]thiadiazole derivatives, which have been evaluated for various biological activities.
Mode of Action
It’s known that the bioactivation pathways of similar compounds involve various chemical reactions .
Result of Action
Properties
IUPAC Name |
2-methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O2S/c1-3-8-9-2-4(5(10)11)7-6(9)12-3/h2H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPVBUTIMBWWGJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(N=C2S1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
96356-06-8 |
Source
|
Record name | 2-methylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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